![molecular formula C16H10ClNO4 B5853430 N-(5-chloro-2-hydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide](/img/structure/B5853430.png)
N-(5-chloro-2-hydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-hydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide, also known as CPOC, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CPOC belongs to the class of chromene derivatives and has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-hydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide involves the inhibition of various signaling pathways that play a crucial role in inflammation, pain sensation, and cancer development. This compound inhibits the activation of NF-κB, which is a transcription factor that regulates the expression of pro-inflammatory cytokines and chemokines. By inhibiting NF-κB, this compound reduces the production of pro-inflammatory mediators, leading to a decrease in inflammation. This compound also inhibits the production of prostaglandins by inhibiting the activity of COX-2, an enzyme that is responsible for the synthesis of prostaglandins. By reducing the production of prostaglandins, this compound reduces pain sensation. Finally, this compound induces apoptosis in cancer cells by activating the caspase cascade, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines, such as TNF-α and IL-6. It also reduces pain sensation by inhibiting the production of prostaglandins. Furthermore, this compound induces apoptosis in cancer cells, making it a potential anti-cancer drug candidate. However, this compound has also been found to exhibit cytotoxic effects on normal cells, indicating that it may have limitations for clinical use.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-hydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has been extensively studied for its potential therapeutic applications, making it a well-characterized compound. However, this compound also has limitations for lab experiments. It exhibits cytotoxic effects on normal cells, indicating that it may not be suitable for in vivo studies. Furthermore, this compound has not been extensively studied for its pharmacokinetic properties, making it difficult to predict its efficacy in clinical settings.
Future Directions
There are several future directions for the study of N-(5-chloro-2-hydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide. First, further studies are needed to investigate the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion. Second, studies are needed to investigate the potential side effects of this compound, particularly its cytotoxic effects on normal cells. Third, studies are needed to investigate the efficacy of this compound in animal models of inflammation, pain, and cancer. Finally, studies are needed to investigate the potential synergistic effects of this compound with other anti-inflammatory, analgesic, and anti-cancer drugs.
Synthesis Methods
The synthesis of N-(5-chloro-2-hydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide involves the condensation reaction between 5-chloro-2-hydroxybenzaldehyde and 4-hydroxycoumarin in the presence of ammonium acetate and acetic acid. The resulting product is then treated with 2-aminoacetamide to obtain this compound. The yield of the synthesis process is around 50-60%, and the purity of the final product can be improved by recrystallization.
Scientific Research Applications
N-(5-chloro-2-hydroxyphenyl)-4-oxo-4H-chromene-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer effects. This compound has been shown to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages and microglia cells. It also inhibits the activation of NF-κB, a transcription factor that plays a crucial role in the inflammatory response. In addition, this compound has been found to exhibit analgesic effects by inhibiting the production of prostaglandins, which are known to play a key role in pain sensation. Furthermore, this compound has been shown to induce apoptosis in cancer cells, making it a potential anti-cancer drug candidate.
properties
IUPAC Name |
N-(5-chloro-2-hydroxyphenyl)-4-oxochromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClNO4/c17-9-5-6-12(19)11(7-9)18-16(21)15-8-13(20)10-3-1-2-4-14(10)22-15/h1-8,19H,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMYVGSLRVFPKLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NC3=C(C=CC(=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.